Cas no 902742-33-0 (3-cyclopentyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-cyclopentyl-1,2-oxazole-5-carboxylic acid
• CAS No: 902742-33-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD07701408
• CID: 4664541
• PubChem ID: 56828658
• Update Time: 2024-10-26

3-cyclopentyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-cyclopentyl-
• EN300-96591
• AKOS008153426
• 902742-33-0
• 3-Cyclopentylisoxazole-5-carboxylic acid
• CS-0265129
• G73438
• DB-105529
• SCHEMBL11900265
• Z975823512
• CLB74233
• 3-cyclopentyl-1,2-oxazole-5-carboxylicacid

• MDL： MFCD07701408
• Inchi： 1S/C9H11NO3/c11-9(12)8-5-7(10-13-8)6-3-1-2-4-6/h5-6H,1-4H2,(H,11,12)
• InChI Key： BARRKOGFPADROJ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 370.7±30.0 °C at 760 mmHg
• Flash Point: 178.0±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-cyclopentyl-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles